Cas no 20730-58-9 (Diethyl (2-methoxyphenoxy)propanedioate)

• Product Name: Diethyl (2-methoxyphenoxy)propanedioate
• CAS No: 20730-58-9
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 1082732
• PubChem ID: 11140560
• Update Time: 2025-04-20

Diethyl (2-methoxyphenoxy)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl (2-methoxyphenoxy)propanedioate
• LogP
• diethyl (2-methoxy)phenoxymalonate
• diethyl 2-(2-methoxyphenoxy)propanedioate
• Diethyl 2-(2-methoxyphenoxy)malonate
• 2-(2-Methoxyphenoxy)propanedioic acid 1,3-diethyl ester
• 20730-58-9
• MFCD18417331
• 2-(2-methoxyphenoxy) propanedioic acid diethyl ester
• SCHEMBL628126
• 1,3-DIETHYL 2-(2-METHOXYPHENOXY)PROPANEDIOATE
• Diethyl (2-methoxyphenoxy)malonate
• QPUXZGQASDDLMQ-UHFFFAOYSA-N
• 4-(2-Methoxyphenyl)heptane-3,5-dione
• diethyl (o-methoxy-phenoxy-malonate)
• 2-(2-Methoxyphenoxy)propanedioic acid diethyl ester
• (2-methoxyphenoxy)malonic acid diethyl ester
• Diethyl-(2-methoxy-phenoxy)malonate
• DB-351180
• SY360281

• Inchi： 1S/C14H18O6/c1-4-18-13(15)12(14(16)19-5-2)20-11-9-7-6-8-10(11)17-3/h6-9,12H,4-5H2,1-3H3
• InChI Key： QPUXZGQASDDLMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 282.11000
• Monoisotopic Mass: 282.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.157
• PSA: 71.06000
• LogP: 1.56880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives